Cas no 61204-03-3 (trans-4-(4-Heptylcyclohexyl)benzonitrile)

• Product Name: trans-4-(4-Heptylcyclohexyl)benzonitrile
• CAS No: 61204-03-3
• MF: C₂₀H₂₉N
• MW: 283.450965642929
• MDL: MFCD01941020
• CID: 57647
• PubChem ID: 109064
• Update Time: 2025-06-09

trans-4-(4-Heptylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4-Heptylcyclohexyl)benzonitrile
• trans-4-(4-n-Heptylcyclohexyl)benzonitrile
• TRANS-4-(4-HEPTYLCYCLOHEXYL)BENZONITRILE
• 4-(trans-4-n-heptylcyclohexyl)-benzonitrile
• 4-Trans-Heptylcyclohexylcyanobenzene
• 4-Trans-N-HeptylcyclohexylBenzonitrile
• PCH-7
• trans-4-Heptyl(4-cyanophenyl)cyclohexane
• trans-4-n-heptyl-(4'-cyanophenyl)-cyclohexane
• Benzonitrile,4-(4-heptylcyclohexyl)-, trans-
• 4-(trans-4-n-Heptylcyclohexyl)benzonitrile
• 4-(trans-4'-n-Heptylcyclohexyl)-1-cyanobenzene
• 7PCH
• Licristal S 1115
• PCH 7
• S 1115
• p-trans-4-Heptylcyclohexylbenzonitrile
• trans-4-Heptyl-1-(4-cyanophenyl)cyclohexane
• 4-(4-Heptylcyclohexyl)benzonitrile
• Benzonitrile, 4-(trans-4-heptylcyclohexyl)-
• p-(4-Heptylcyclohexyl)benzonitrile
• trans-4-(4-Heptylcyclohexylbenzonitrile
• NSGMZTNTQKRAFA-UHFFFAOYSA-
• NSGMZTNTQKRAFA-UHFFFAOYSA-N
• SCHEMBL2461897
• DTXSID601007025
• F16590
• 4-(4-Heptylcyclohexyl)benzonitrile #
• FT-0757345
• DS-6479
• MFCD17015072
• NS00053426
• InChI=1/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
• EINECS 262-658-7
• 61204-03-3
• C20H29N
• 62788-07-2
• SB66867
• SCHEMBL261098
• CS-0061492
• DTXSID60886423
• A923974
• AKOS016014056
• FT-0735811
• AKOS015917953
• DA-22529
• NSGMZTNTQKRAFA-UAPYVXQJSA-N
• trans-4-(4-Heptylcyclohexyl)benzonitrile

• MDL： MFCD01941020
• Inchi： 1S/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
• InChI Key： NSGMZTNTQKRAFA-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1CCC(CCCCCCC)CC1

Computed Properties

• Exact Mass: 283.23000
• Monoisotopic Mass: 283.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 7.7

Experimental Properties

• Density: 0.96
• Melting Point: 33℃
• Boiling Point: 409.2°C at 760 mmHg
• Flash Point: 202.6°C
• Refractive Index: 1.518
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 23.79000
• LogP: 6.19258
• Solubility: Slightly soluble in water.

trans-4-(4-Heptylcyclohexyl)benzonitrile Security Information

• Hazard Statement： H302
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles